Cas no 2229485-94-1 (2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride)

2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride is a specialized sulfonyl fluoride compound featuring a dihydrobenzopyran scaffold. Its key structural advantage lies in the reactive sulfonyl fluoride group, which selectively engages with nucleophilic residues, making it valuable for covalent inhibition studies and chemical biology applications. The benzopyran moiety enhances stability and modulates reactivity, allowing for targeted modifications in probe design. This compound is particularly useful in activity-based protein profiling (ABPP) and inhibitor development due to its balanced electrophilicity and compatibility with biological systems. Its synthetic accessibility and well-defined reactivity profile further support its utility in medicinal chemistry and biochemical research.
2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride structure
2229485-94-1 structure
Product Name:2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride
CAS No:2229485-94-1
MF:C11H13FO3S
MW:244.282525777817
CID:6508830
PubChem ID:165870403
Update Time:2025-10-28

2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride
    • 2229485-94-1
    • EN300-2002690
    • Inchi: 1S/C11H13FO3S/c12-16(13,14)6-4-9-1-2-11-8-15-5-3-10(11)7-9/h1-2,7H,3-6,8H2
    • InChI Key: QIPLELUMDIQNPI-UHFFFAOYSA-N
    • SMILES: S(CCC1C=CC2COCCC=2C=1)(=O)(=O)F

Computed Properties

  • Exact Mass: 244.05694361g/mol
  • Monoisotopic Mass: 244.05694361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 51.8Ų

2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride Pricemore >>

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2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride Related Literature

Additional information on 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride

Exploring the Versatile Applications of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride (CAS No. 2229485-94-1) in Modern Chemistry

In the ever-evolving field of organic chemistry, 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride (CAS No. 2229485-94-1) has emerged as a compound of significant interest. This sulfonyl fluoride derivative is gaining attention for its unique chemical properties and potential applications in various scientific domains. Researchers are particularly intrigued by its benzopyran scaffold, which offers a versatile platform for further chemical modifications.

The molecular structure of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride combines a dihydrobenzopyran core with a reactive sulfonyl fluoride moiety. This combination creates a compound with interesting reactivity patterns that are currently being explored in medicinal chemistry and materials science. The CAS 2229485-94-1 designation helps researchers precisely identify this specific isomer among related compounds.

Recent studies have focused on the potential of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride as a building block for pharmaceutical intermediates. Its sulfonyl fluoride group is particularly valuable in click chemistry applications, where it can participate in selective reactions with various nucleophiles. This property makes CAS 2229485-94-1 a candidate for developing targeted drug delivery systems and diagnostic tools.

The stability profile of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride under different environmental conditions is another area of active research. Scientists are investigating its behavior in various solvents and pH ranges, which is crucial for determining its suitability in different applications. The dihydrobenzopyran structure contributes to its relative stability while maintaining reactivity at the sulfonyl fluoride site.

In material science, CAS 2229485-94-1 is being explored for its potential in creating novel polymeric materials. The compound's ability to form covalent bonds with various substrates makes it interesting for surface modification applications. Researchers are particularly interested in how the benzopyran-sulfonyl fluoride combination might impart unique optical or electronic properties to materials.

The synthesis of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride typically involves multi-step organic reactions starting from commercially available precursors. Optimization of these synthetic routes is an active area of research, with chemists working to improve yields and reduce environmental impact. The sulfonyl fluoride derivative can be further functionalized to create a library of related compounds for screening purposes.

Analytical characterization of CAS 2229485-94-1 employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are essential for research applications. The benzopyran-based sulfonyl fluoride shows characteristic spectral features that aid in its identification and quality control.

Safety considerations for handling 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride follow standard laboratory protocols for reactive organic compounds. While not classified as hazardous under normal handling conditions, appropriate precautions should be taken when working with this sulfonyl fluoride compound. Material safety data sheets provide detailed guidance for researchers working with CAS 2229485-94-1.

The commercial availability of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride has increased in recent years as demand grows from pharmaceutical and materials science researchers. Suppliers typically offer CAS 2229485-94-1 in various quantities and purity grades to meet different research needs. Pricing trends reflect the compound's growing importance in chemical research.

Future research directions for benzopyran-containing sulfonyl fluorides like 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride may include exploration of their biological activity and potential therapeutic applications. The combination of the dihydrobenzopyran scaffold with the reactive sulfonyl fluoride group offers numerous possibilities for drug discovery and development.

Environmental fate studies of CAS 2229485-94-1 are becoming increasingly important as the compound sees wider use. Researchers are investigating its biodegradation pathways and potential ecological impacts. The sulfonyl fluoride benzopyran derivative appears to have favorable environmental stability for many applications while remaining susceptible to specific degradation mechanisms.

Patent literature reveals growing interest in 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride and related compounds. Several recent applications describe its use in various chemical processes and as an intermediate in pharmaceutical synthesis. The benzopyran-sulfonyl fluoride structural motif is proving valuable in multiple technological areas.

Academic interest in CAS 2229485-94-1 is reflected in the increasing number of publications mentioning this compound. Research groups worldwide are exploring its chemistry and potential applications. The dihydrobenzopyran sulfonyl fluoride structure continues to inspire new synthetic methodologies and application concepts.

Quality control standards for 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride are evolving as the compound becomes more widely used. Analytical methods for assessing purity and stability are being refined to meet the needs of different research applications. The sulfonyl fluoride-containing benzopyran presents some unique analytical challenges that researchers are addressing.

Comparative studies between CAS 2229485-94-1 and related sulfonyl fluoride compounds help elucidate structure-activity relationships. These investigations provide valuable insights into how modifications to the benzopyran core or the sulfonyl fluoride moiety affect the compound's properties and reactivity.

The global market for specialized chemical building blocks like 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride continues to expand. This growth reflects increasing research activity in areas such as medicinal chemistry and materials science. CAS 2229485-94-1 represents an important addition to the toolkit of synthetic chemists working in these fields.

Emerging technologies in chemical synthesis and analysis are likely to further our understanding of benzopyran-based sulfonyl fluorides. Advanced computational methods, automated synthesis platforms, and high-throughput screening techniques are being applied to study compounds like 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride more efficiently.

Collaborative research efforts involving CAS 2229485-94-1 are bridging traditional disciplinary boundaries. Chemists, biologists, and materials scientists are working together to explore the full potential of this dihydrobenzopyran sulfonyl fluoride derivative. Such interdisciplinary approaches often lead to unexpected discoveries and novel applications.

As research continues, 2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethane-1-sulfonyl fluoride may find applications beyond its current uses. The compound's unique combination of structural features and reactivity suggests it could play important roles in developing new technologies and therapeutic approaches. CAS 2229485-94-1 represents an exciting area of ongoing chemical research with significant future potential.

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